Cas no 62409-22-7 (2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-)
62409-22-7 structure
Product Name:2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-
CAS No:62409-22-7
MF:C19H27NO4
MW:333.421985864639
CID:445733
PubChem ID:71386673
Update Time:2025-04-19
2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)-
- decyl 3-(4-nitrophenyl)prop-2-enoate
- DTXSID50808836
- 62409-22-7
-
- Inchi: 1S/C19H27NO4/c1-2-3-4-5-6-7-8-9-16-24-19(21)15-12-17-10-13-18(14-11-17)20(22)23/h10-15H,2-9,16H2,1H3
- InChI Key: ODYDNXKUPVBCBL-UHFFFAOYSA-N
- SMILES: O(C(C=CC1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCCCCCCC
Computed Properties
- Exact Mass: 333.19411
- Monoisotopic Mass: 333.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 12
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 6.5
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- PSA: 69.44
2-Propenoic acid, 3-(4-nitrophenyl)-, decyl ester, (E)- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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